Cas no 62327-92-8 (5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo-)

5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo- structure
62327-92-8 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo-
CAS No:62327-92-8
MF:C7H8N4O2S
MW:212.229019165039
CID:449189
PubChem ID:71387502
Update Time:2025-04-19

5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 4-(1-hydrazonoethyl)-1,2-dihydro-2-thioxo-
    • 6-ethanehydrazonoyl-2-sulfanylidene-1H-pyrimidine-5-carboxylic acid
    • 6-(1-Hydrazinylideneethyl)-2-sulfanylidene-1,2-dihydropyrimidine-5-carboxylic acid
    • DTXSID80809619
    • 62327-92-8
    • Inchi: 1S/C7H8N4O2S/c1-3(11-8)5-4(6(12)13)2-9-7(14)10-5/h2H,8H2,1H3,(H,12,13)(H,9,10,14)
    • InChI Key: GQGSRKPMEVHXJW-UHFFFAOYSA-N
    • SMILES: S=C1N=CC(C(=O)O)=C(C(C)=NN)N1

Computed Properties

  • Exact Mass: 212.03694
  • Monoisotopic Mass: 212.03679668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.6
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 100.07
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